5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone
Overview
Description
5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone, also known as DMTS, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.
Mechanism of Action
The mechanism of action of 5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone is not fully understood, but it is believed to involve the formation of a complex between the compound and the metal ion being detected. This complex formation results in a change in the fluorescence properties of 5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone, allowing for the detection of the metal ion.
Biochemical and Physiological Effects:
In addition to its potential applications as a fluorescent probe, 5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone has also been shown to exhibit a wide range of biochemical and physiological effects. This compound has been shown to have antioxidant and anti-inflammatory properties, and has been studied for its potential use in the treatment of various diseases, including cancer and neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone in scientific research is its high selectivity and sensitivity for the detection of metal ions. This makes it a promising candidate for various applications, including the detection of metal ions in biological samples. However, one limitation of using 5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone is its potential toxicity, which can limit its use in certain applications.
Future Directions
There are several future directions for the use of 5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone in scientific research. One potential application is its use as a diagnostic tool for the detection of metal ion imbalances in various diseases, including Alzheimer's disease and Parkinson's disease. Additionally, 5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone could be used in the development of new treatments for these diseases, as well as other diseases that involve metal ion imbalances. Further research is needed to fully understand the potential applications of 5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone in scientific research.
Scientific Research Applications
5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone has been extensively studied for its potential applications in scientific research. One of the most promising applications of 5-(2,5-dimethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to exhibit high selectivity and sensitivity for the detection of various metal ions, including copper, iron, and zinc.
properties
IUPAC Name |
(5Z)-5-[(2,5-dimethoxyphenyl)methylidene]-1,3-dimethyl-2-sulfanylideneimidazolidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3S/c1-15-11(13(17)16(2)14(15)20)8-9-7-10(18-3)5-6-12(9)19-4/h5-8H,1-4H3/b11-8- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGTRJGFZILDQBP-FLIBITNWSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC2=C(C=CC(=C2)OC)OC)C(=O)N(C1=S)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1/C(=C\C2=C(C=CC(=C2)OC)OC)/C(=O)N(C1=S)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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